2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide

• IUPAC Name: 2-butyl-N-methyl-N-(2-morpholin-4-ylethyl)-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C19H27N3O3/c1-3-4-5-18-20-16-14-15(6-7-17(16)25-18)19(23)21(2)8-9-22-10-12-24-13-11-22/h6-7,14H,3-5,8-13H2,1-2H3
• InChI Key: FJROOMURVOPFEK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(O1)C=CC(=C2)C(=O)N(C)CCN3CCOCC3
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide, also known as BMMEC, is a chemical compound that has been extensively studied in scientific research.

Mechanism of Action

2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide binds to zinc ions with high specificity and affinity, resulting in a fluorescence emission that can be detected and measured. The binding of 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide to zinc ions can also affect the activity of zinc-dependent enzymes and proteins, leading to changes in cellular processes.
Biochemical and Physiological Effects:
2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide has been shown to have neuroprotective effects in vitro, protecting neurons from oxidative stress and apoptosis. It has also been found to enhance cognitive function in animal models of Alzheimer's disease. Additionally, 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide has been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide in lab experiments is its high specificity and affinity for zinc ions, making it a useful tool for studying the role of zinc in biological systems. However, one limitation is that 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide is not cell-permeable, meaning it cannot be used to detect zinc ions inside cells.

Future Directions

There are several future directions for the study of 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide. One area of research is the development of cell-permeable 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide derivatives that can be used to detect intracellular zinc ions. Another area of research is the investigation of 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide as a therapeutic agent for the treatment of neurodegenerative diseases and cancer. Additionally, the use of 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide in imaging techniques such as fluorescence microscopy and positron emission tomography (PET) is an area of ongoing research.

Synthesis Methods

The synthesis of 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide involves the reaction of 2-(4-morpholinyl)ethylamine with 2-butyl-1,3-benzoxazole-5-carbonyl chloride in the presence of triethylamine. The resulting product is purified through recrystallization to obtain 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide as a white crystalline powder.

Scientific Research Applications

2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide has been widely used in scientific research as a fluorescent probe for the detection of zinc ions. It has also been used as a tool for studying the role of zinc ions in biological systems. Additionally, 2-butyl-N-methyl-N-[2-(4-morpholinyl)ethyl]-1,3-benzoxazole-5-carboxamide has been investigated for its potential as a therapeutic agent for the treatment of neurodegenerative diseases.